2,6-dichloro-4-acetamidobenzoic acid
Overview
Description
2,6-Dichloro-4-acetamidobenzoic acid (DCAA) is a chemical compound that has been studied extensively in recent years due to its potential applications in scientific research. DCAA is a white crystalline solid that is soluble in water and ethanol. It is a derivative of benzoic acid, and its molecular formula is C8H6Cl2NO2. DCAA has a variety of applications in scientific research, including its use as a reagent in organic synthesis, its ability to catalyze reactions, and its ability to serve as a substrate for enzymes.
Scientific Research Applications
2,6-dichloro-4-acetamidobenzoic acid has a variety of applications in scientific research. It can be used as a reagent in organic synthesis, as it is a useful building block for the synthesis of other compounds. It can also be used to catalyze reactions, such as the hydrolysis of esters. Additionally, 2,6-dichloro-4-acetamidobenzoic acid can serve as a substrate for enzymes, and it can be used to study the kinetics of enzyme-catalyzed reactions.
Mechanism of Action
2,6-dichloro-4-acetamidobenzoic acid is a weak acid and is capable of donating protons to other molecules. This can lead to the formation of hydrogen bonds between 2,6-dichloro-4-acetamidobenzoic acid and other molecules, which can affect the reactivity of the molecules. Additionally, 2,6-dichloro-4-acetamidobenzoic acid can be hydrolyzed by enzymes, which can lead to the formation of other compounds.
Biochemical and Physiological Effects
2,6-dichloro-4-acetamidobenzoic acid has been found to have a variety of biochemical and physiological effects. In vitro studies have shown that 2,6-dichloro-4-acetamidobenzoic acid can inhibit the growth of certain bacteria, such as Escherichia coli and Staphylococcus aureus. Additionally, 2,6-dichloro-4-acetamidobenzoic acid has been found to have a variety of anti-inflammatory and antioxidant effects.
Advantages and Limitations for Lab Experiments
The advantages of using 2,6-dichloro-4-acetamidobenzoic acid in lab experiments include its low cost, its availability, and its ease of use. Additionally, 2,6-dichloro-4-acetamidobenzoic acid can be used in a variety of experiments, such as organic synthesis, enzyme kinetics, and antimicrobial studies. The limitations of using 2,6-dichloro-4-acetamidobenzoic acid in lab experiments include its low solubility in some solvents, its instability in some conditions, and its potential to interfere with other reactions.
Future Directions
The potential future directions for 2,6-dichloro-4-acetamidobenzoic acid include further research into its antimicrobial properties, its potential applications in drug delivery, its potential applications in the synthesis of other compounds, and its potential applications in the study of enzyme kinetics. Additionally, further research into the structure-activity relationships of 2,6-dichloro-4-acetamidobenzoic acid could lead to the development of new compounds with improved properties. Additionally, further research into the mechanism of action of 2,6-dichloro-4-acetamidobenzoic acid could lead to the development of new compounds with improved properties. Finally, further research into the biochemical and physiological effects of 2,6-dichloro-4-acetamidobenzoic acid could lead to the development of new compounds with improved properties.
Synthesis Methods
2,6-dichloro-4-acetamidobenzoic acid can be synthesized via a variety of methods. One method involves the reaction of 2,6-dichlorobenzoic acid with sodium acetate in the presence of a base, such as sodium hydroxide. This yields a product of 2,6-dichloro-4-acetamidobenzoic acid. Another method involves the reaction of 2,6-dichlorobenzoic acid with acetic anhydride in the presence of a base, such as sodium hydroxide. This also yields a product of 2,6-dichloro-4-acetamidobenzoic acid.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2,6-dichloro-4-acetamidobenzoic acid involves the chlorination of 4-acetamidobenzoic acid followed by the introduction of a second chlorine atom at the 6-position. The resulting dichlorinated intermediate is then subjected to a hydrolysis reaction to yield the final product.", "Starting Materials": [ "4-acetamidobenzoic acid", "Chlorine gas", "Sodium hydroxide", "Hydrochloric acid", "Water", "Organic solvents (e.g. dichloromethane, ethanol)" ], "Reaction": [ "Step 1: Chlorination of 4-acetamidobenzoic acid using chlorine gas in the presence of a catalyst such as iron(III) chloride or aluminum chloride. This yields 2,4-dichloro-4-acetamidobenzoic acid.", "Step 2: Introduction of a second chlorine atom at the 6-position using chlorine gas and a Lewis acid catalyst such as iron(III) chloride or aluminum chloride. This yields 2,6-dichloro-4-acetamidobenzoic acid.", "Step 3: Hydrolysis of the dichlorinated intermediate using sodium hydroxide and water. This yields 2,6-dichloro-4-aminobenzoic acid.", "Step 4: Acetylation of the amino group using acetic anhydride and a catalyst such as pyridine. This yields 2,6-dichloro-4-acetamidobenzoic acid.", "Step 5: Purification of the final product using organic solvents and recrystallization." ] } | |
CAS RN |
773100-78-0 |
Product Name |
2,6-dichloro-4-acetamidobenzoic acid |
Molecular Formula |
C9H7Cl2NO3 |
Molecular Weight |
248.1 |
Purity |
0 |
Origin of Product |
United States |
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